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Compound of Interest

N-(4-hydroxyphenyl)furan-2-
Compound Name:
carboxamide

Cat. No.: B187386

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of N-(4-hydroxyphenyl)furan-2-carboxamide, a compound recognized as an irritant
that is harmful if swallowed.

Hazard Identification and Classification

N-(4-hydroxyphenyl)furan-2-carboxamide presents several hazards that necessitate careful
handling during disposal.[1] The Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals identifies the following hazards associated with this compound:

e H302: Harmful if swallowed (Acute toxicity, oral)[1]
o H315: Causes skin irritation (Skin corrosion/irritation)[1]
o H319: Causes serious eye irritation (Serious eye damage/eye irritation)[1]

o H335: May cause respiratory irritation (Specific target organ toxicity, single exposure;
Respiratory tract irritation)[1]

A summary of the key hazard information is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b187386?utm_src=pdf-interest
https://www.benchchem.com/product/b187386?utm_src=pdf-body
https://www.benchchem.com/product/b187386?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/747955
https://pubchem.ncbi.nlm.nih.gov/compound/747955
https://pubchem.ncbi.nlm.nih.gov/compound/747955
https://pubchem.ncbi.nlm.nih.gov/compound/747955
https://pubchem.ncbi.nlm.nih.gov/compound/747955
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard GHS Hazard . .
. Signal Word Pictogram
Classification Statement
Acute toxicity, oral H302: Harmful if ) )
Warning Exclamation Mark
(Category 4) swallowed
Skin irritation H315: Causes skin . .
o Warning Exclamation Mark
(Category 2) irritation
Serious eye irritation H319: Causes serious ] ]
o Warning Exclamation Mark
(Category 2A) eye irritation

Specific target organ

toxicity, single
H335: May cause _ _
exposure (Category ) o Warning Exclamation Mark
_ respiratory irritation
3), Respiratory tract

irritation

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, it is mandatory to wear appropriate Personal
Protective Equipment (PPE) to minimize exposure risks. This includes, but is not limited to:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

» Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid
inhalation of dust or vapors.

Step-by-Step Disposal Protocol

The disposal of N-(4-hydroxyphenyl)furan-2-carboxamide must be conducted in accordance
with local, state, and federal regulations. The following protocol provides a general guideline for
its safe disposal as a hazardous chemical waste.

e Waste Segregation and Collection:
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o Do not mix N-(4-hydroxyphenyl)furan-2-carboxamide with other waste streams.

o Collect waste material in a dedicated, properly labeled, and sealed container. The
container should be made of a compatible material.

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "N-
(4-hydroxyphenyl)furan-2-carboxamide".

Disposal of Contaminated Materials:

o Any materials that have come into contact with the compound, such as gloves, bench
paper, and wipers, must be treated as hazardous waste.[3]

o Place all contaminated disposable materials into the designated hazardous waste
container.

Spill Management:

o In the event of a small spill, carefully absorb the material with an inert absorbent, such as
sand or vermiculite.

o Place the absorbent material into the hazardous waste container.

o For larger spills, evacuate the area and follow your institution's emergency spill response
procedures.

Final Disposal:

o The primary recommended method for the disposal of furan-containing compounds is
through a licensed chemical destruction plant, often involving controlled incineration with
flue gas scrubbing.[4]

o Do not dispose of this chemical down the drain or in regular trash.[4]

o Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department or a certified hazardous waste
disposal contractor.
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Experimental Workflow for Disposal

The logical flow for the proper disposal of N-(4-hydroxyphenyl)furan-2-carboxamide is
illustrated in the diagram below. This workflow ensures that all safety and regulatory aspects
are considered.
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Caption: Disposal workflow for N-(4-hydroxyphenyl)furan-2-carboxamide.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the Safety Data Sheet (SDS) for the most accurate
and up-to-date information. All chemical waste must be managed in compliance with all
applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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